3-[(4-carboxy-3-methylbutanoyl)amino]benzoic acid

• IUPAC Name: 3-[(4-carboxy-3-methylbutanoyl)amino]benzoic acid
• InChI: InChI=1S/C13H15NO5/c1-8(6-12(16)17)5-11(15)14-10-4-2-3-9(7-10)13(18)19/h2-4,7-8H,5-6H2,1H3,(H,14,15)(H,16,17)(H,18,19)
• InChI Key: LEYSDBSGLBYLMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NC1=CC=CC(=C1)C(=O)O)CC(=O)O
• Molecular Formula: C13H15NO5
• Molecular Weight: 265.26 g/mol

Description

3-[(4-carboxy-3-methylbutanoyl)amino]benzoic acid is a useful research compound. Its molecular formula is C13H15NO5 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 265.09502258 g/mol and the complexity rating of the compound is 355. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis Techniques

Research on amino acid derivatives, such as the study by Seebach and Estermann, has led to the development of methods for preparing enantiomerically pure 3-aminobutanoic acid derivatives. These methods involve alkylations or additions to benzaldehyde, showcasing the compound's utility in synthesizing biologically relevant molecules (Seebach & Estermann, 1987); (Estermann & Seebach, 1988).

Electrochemical Applications

In the field of materials science, derivatives of isoleucine, including those related to "3-[(4-carboxy-3-methylbutanoyl)amino]benzoic acid", have been utilized to improve the electrochemical properties of conductive polymer films. This research demonstrates the potential of these compounds in enhancing energy storage materials' performance (Kowsari et al., 2018).

Biochemical Interactions

Studies on the interaction of carboxamide derivatives of amino acids with proteins, such as Bovine serum albumin (BSA), have provided insights into the binding efficiency and the influence of molecular structure on these interactions. This research is crucial for understanding the biological activity and potential therapeutic applications of these compounds (Thakare et al., 2018).

Environmental Presence and Safety

Benzoic acid and its derivatives, closely related to "this compound", are widely used as preservatives in food and pharmaceuticals. Research has focused on their occurrence, human exposure, metabolism, and potential health impacts, highlighting the importance of understanding these compounds' environmental and biological effects (del Olmo et al., 2017).